(4-Morpholin-4-ylphenyl)-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]methanone

• IUPAC Name: (4-morpholin-4-ylphenyl)-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C21H25N7O2/c29-21(17-2-4-18(5-3-17)25-12-14-30-15-13-25)27-9-1-8-26(10-11-27)20-7-6-19-23-22-16-28(19)24-20/h2-7,16H,1,8-15H2
• InChI Key: IYXHSIQYLMNUOY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)C2=CC=C(C=C2)N3CCOCC3)C4=NN5C=NN=C5C=C4
• Molecular Formula: C21H25N7O2
• Molecular Weight: 407.5 g/mol
• CAS No.: 2379993-51-6

Description

The compound contains several functional groups including a morpholine ring, a phenyl ring, a triazolo ring, a pyridazine ring, and a diazepane ring. These groups are common in many pharmaceuticals and could potentially have a variety of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different ring or functional group. The exact method would depend on the desired final product and the available starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various rings and functional groups. For example, the morpholine ring could potentially undergo reactions involving the nitrogen atom, while the phenyl ring could participate in electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings could increase its rigidity and potentially its melting point.

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. For example, if it were an enzyme inhibitor, it might bind to the active site of the enzyme and prevent it from catalyzing its normal reaction.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activities.